Cas no 1807102-71-1 (6-Amino-2-bromo-3-(trifluoromethyl)benzylamine)

• Product Name: 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine
• CAS No: 1807102-71-1
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4973201
• Update Time: 2025-05-28

6-Amino-2-bromo-3-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-7-4(3-13)6(14)2-1-5(7)8(10,11)12/h1-2H,3,13-14H2
• InChI Key： JEMJUUJGTFTCTB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 52

Additional information on 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine

Recent Advances in the Study of 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine (CAS: 1807102-71-1)

6-Amino-2-bromo-3-(trifluoromethyl)benzylamine (CAS: 1807102-71-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and bromo substituents, serves as a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to produce derivatives with potent inhibitory activity against specific kinases implicated in cancer progression. The study highlighted the compound's versatility and its potential to serve as a scaffold for further medicinal chemistry optimization.

Another significant development involves the use of 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine in the synthesis of small-molecule modulators for neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited promising activity in modulating protein-protein interactions associated with Alzheimer's disease. The researchers utilized computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity, leading to the identification of potential lead candidates for further preclinical evaluation.

In addition to its applications in drug discovery, 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine has also been explored in the field of chemical biology as a tool compound. A recent publication in Angewandte Chemie detailed its use in the development of fluorescent probes for imaging cellular processes. The study demonstrated that the compound's bromo and trifluoromethyl groups could be leveraged to create probes with high specificity and stability, enabling real-time visualization of biological targets in live cells.

The synthesis and scalability of 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine have also been subjects of recent research. A 2024 study in Organic Process Research & Development presented an optimized synthetic route for the large-scale production of this compound, addressing challenges related to yield and purity. The authors reported a novel catalytic system that improved the efficiency of the bromination and amination steps, making the process more cost-effective and environmentally friendly.

In conclusion, 6-Amino-2-bromo-3-(trifluoromethyl)benzylamine (CAS: 1807102-71-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as an intermediate, combined with its potential therapeutic applications, underscores its importance in the development of next-generation drugs and chemical tools. Future research is expected to further explore its utility in targeted drug delivery systems and precision medicine.